Cas no 1807005-05-5 (6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde
• CAS No: 1807005-05-5
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4886793
• Update Time: 2025-07-23

6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-7(9)3-1-5(13)6(10)4(2-12)11-3/h1-2,7H,(H,11,13)
• InChI Key： USZGLXKHDNMOHM-UHFFFAOYSA-N
• SMILES： IC1C(C=C(C(F)F)NC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde

Introduction to 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde (CAS No. 1807005-05-5)

6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde, with the CAS number 1807005-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxy group, an iodo atom, and an aldehyde functionality, makes this molecule a versatile intermediate in the synthesis of complex bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted the utility of difluoromethyl-substituted compounds in modulating enzyme activity, particularly in kinases and other protein-protein interaction domains. The electron-withdrawing nature of the difluoromethyl group can significantly influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The hydroxy group in 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde serves as a potential site for further functionalization, enabling the construction of more intricate molecular architectures. Hydroxyl groups are commonly incorporated into drug molecules to improve solubility, enhance binding interactions, or facilitate metabolic pathways. In particular, hydroxylated pyridines have been implicated in the development of antiviral and anticancer agents, where they play a crucial role in stabilizing pharmacophoric features.

The iodo substituent at the 3-position of the pyridine ring adds another layer of reactivity to this compound. Iodine atoms are frequently employed in medicinal chemistry due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic molecules and have been widely utilized in the synthesis of novel therapeutic agents. The presence of an iodine atom also allows for further derivatization via halogen-metal exchange or oxidative processes, expanding the synthetic possibilities for this intermediate.

The aldehyde functionality at the 2-position of the pyridine ring provides a reactive site for condensation reactions with various nucleophiles. Aldehydes are versatile building blocks in organic synthesis and are often used to form Schiff bases, imines, and other functional derivatives. These derivatives can exhibit enhanced biological activity and serve as precursors for more complex drug candidates. In particular, aldehyde-containing pyridines have been explored in the development of antimicrobial and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential applications of 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde. By leveraging these tools, researchers can predict how modifications to this compound might impact its biological activity. For instance, virtual screening techniques have been employed to identify novel scaffolds for kinase inhibitors by analyzing interactions between different substituted pyridines and target enzymes. The combination of experimental synthesis and computational analysis has accelerated the discovery pipeline for new therapeutic agents.

In addition to its role as a synthetic intermediate, 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde has been investigated for its potential applications in material science. Pyridine-based compounds are known for their ability to form coordination complexes with metal ions, leading to materials with unique electronic properties. These complexes have been explored in catalysis, luminescence, and even as components in organic electronics. The presence of multiple functional groups on this molecule makes it an attractive candidate for designing hybrid materials that combine organic and inorganic characteristics.

The pharmaceutical industry continues to rely on heterocyclic compounds like pyridines due to their broad spectrum of biological activities. Pyridines are integral components of many FDA-approved drugs, including antivirals, antibiotics, and anticancer agents. The structural diversity inherent in pyridine derivatives allows for fine-tuning of pharmacokinetic properties such as bioavailability and half-life. As such, compounds like 6-(Difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxaldehyde represent valuable tools for medicinal chemists seeking to develop next-generation therapeutics.

Future research directions may explore novel synthetic routes to optimize the yield and purity of this compound. Advances in green chemistry principles could also influence how these intermediates are produced, emphasizing sustainable methodologies that minimize waste and energy consumption. Additionally, exploring new applications beyond traditional pharmaceuticals could open up additional avenues for utilization.